Cas no 750598-49-3 ((2,3-Dihydro-1H-indol-1-yl)[2-(methylthio)-3-pyridinyl]methanone)

(2,3-Dihydro-1H-indol-1-yl)[2-(methylthio)-3-pyridinyl]methanone structure
750598-49-3 structure
Product Name:(2,3-Dihydro-1H-indol-1-yl)[2-(methylthio)-3-pyridinyl]methanone
CAS No:750598-49-3
MF:C15H14N2OS
MW:270.349462032318
CID:5454341
PubChem ID:2113816
Update Time:2023-08-27

(2,3-Dihydro-1H-indol-1-yl)[2-(methylthio)-3-pyridinyl]methanone Chemical and Physical Properties

Names and Identifiers

    • Z30624679
    • 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-2,3-dihydro-1H-indole
    • 750598-49-3
    • EN300-26611087
    • AKOS034137975
    • (2,3-Dihydro-1H-indol-1-yl)[2-(methylthio)-3-pyridinyl]methanone
    • Inchi: 1S/C15H14N2OS/c1-19-14-12(6-4-9-16-14)15(18)17-10-8-11-5-2-3-7-13(11)17/h2-7,9H,8,10H2,1H3
    • InChI Key: JLJWTRKWCUGORW-UHFFFAOYSA-N
    • SMILES: C(N1C2=C(C=CC=C2)CC1)(C1=CC=CN=C1SC)=O

Computed Properties

  • Exact Mass: 270.08268425g/mol
  • Monoisotopic Mass: 270.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.5Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 459.3±45.0 °C(Predicted)
  • pka: 1.88±0.10(Predicted)

(2,3-Dihydro-1H-indol-1-yl)[2-(methylthio)-3-pyridinyl]methanone Pricemore >>

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